Cas no 830326-02-8 (3(2H)-Pyridazinone, 4-bromo-2-(2,6-dichlorophenyl)-5-(phenylamino)-)

3(2H)-Pyridazinone, 4-bromo-2-(2,6-dichlorophenyl)-5-(phenylamino)- structure
830326-02-8 structure
Product name:3(2H)-Pyridazinone, 4-bromo-2-(2,6-dichlorophenyl)-5-(phenylamino)-
CAS No:830326-02-8
MF:C16H10N3OCl2Br
MW:411.0801
CID:679376
PubChem ID:69758470

3(2H)-Pyridazinone, 4-bromo-2-(2,6-dichlorophenyl)-5-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone, 4-bromo-2-(2,6-dichlorophenyl)-5-(phenylamino)-
    • 5-anilino-4-bromo-2-(2,6-dichlorophenyl)pyridazin-3-one
    • 5-anilino-4-bromo-2-(2,6-dichlorophenyl)pyridazin-3(2h)-one
    • 830326-02-8
    • SCHEMBL6376389
    • 4-bromo-2-(2,6-dichlorophenyl)-5-(phenylamino)pyridazin-3(2H)-one
    • DTXSID70741276
    • Inchi: InChI=1S/C16H10BrCl2N3O/c17-14-13(21-10-5-2-1-3-6-10)9-20-22(16(14)23)15-11(18)7-4-8-12(15)19/h1-9,21H
    • InChI Key: KOLZCDUQNJXOQQ-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)NC2=C(C(=O)N(N=C2)C3=C(C=CC=C3Cl)Cl)Br

Computed Properties

  • Exact Mass: 408.93843g/mol
  • Monoisotopic Mass: 408.93843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 44.7Ų

3(2H)-Pyridazinone, 4-bromo-2-(2,6-dichlorophenyl)-5-(phenylamino)- Related Literature

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